![molecular formula C19H16FN3S B2738950 6-(3-Fluorobenzyl)-5,7-dimethyl-3-(2-thienyl)pyrazolo[1,5-a]pyrimidine CAS No. 861206-51-1](/img/structure/B2738950.png)
6-(3-Fluorobenzyl)-5,7-dimethyl-3-(2-thienyl)pyrazolo[1,5-a]pyrimidine
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Overview
Description
“6-(3-Fluorobenzyl)-5,7-dimethyl-3-(2-thienyl)pyrazolo[1,5-a]pyrimidine” is a derivative of pyrazolopyrimidine . Pyrazolopyrimidines are a series of isomeric heterocyclic chemical compounds that form the central core of a variety of more complex chemical compounds including some pharmaceuticals . They have been identified as strategic compounds for optical applications due to several key characteristics .
Synthesis Analysis
The synthesis of pyrazolopyrimidines involves various methods. One approach involves the regio-controlled Sonogashira-type coupling of dibromopyrazolo pyrimidine with a wide range of terminal alkynes, followed by the subsequent introduction of alkynyl, aryl, or arylamine groups at the C2-position via the Sonogashira, Suzuki–Miyaura, and Buchwald–Hartwig coupling reactions .Molecular Structure Analysis
The molecular structure of pyrazolopyrimidines is characterized by the presence of two nitrogen atoms at positions 1 and 3 of the six-membered ring . The dipole moment changes in these compounds were calculated to be significant, indicating the presence of strong solvatofluorochromic effects .Chemical Reactions Analysis
The chemical reactions involving pyrazolopyrimidines are diverse. For instance, the brominated aminopyrazole is more reactive than its counterparts due to the electronic nature of the respective substituents .Physical And Chemical Properties Analysis
Pyrazolopyrimidines have tunable photophysical properties . They exhibit good solid-state emission intensities, making them suitable for designing solid-state emitters .Scientific Research Applications
Anticancer Properties
- Novel fluoro-substituted benzo[b]pyran derivatives, including pyrazolo[1,5-a]pyrimidine derivatives, have shown anticancer activity at low concentrations against human lung, breast, and CNS cancer cell lines, demonstrating their potential as anticancer agents (Hammam et al., 2005).
Anticonvulsant and Antidepressant Activities
- A series of pyrazolo[1,5-a]pyrimidine derivatives were synthesized and evaluated for their anticonvulsant and antidepressant activities. Compounds exhibited significant anticonvulsant activity and were more efficient than reference drugs, with some also showing potent antidepressant properties (Zhang et al., 2016).
Anti-inflammatory and Antinociceptive Activity
- Thiazolo[3,2-a]pyrimidine derivatives were synthesized and found to possess significant anti-inflammatory and antinociceptive activities, demonstrating their therapeutic potential in the treatment of inflammation and pain (Alam et al., 2010).
Ligands for Imaging Neuroinflammation
- Novel pyrazolo[1,5-a]pyrimidines were synthesized and evaluated for their ability to bind the translocator protein 18 kDa (TSPO), recognized as an early biomarker of neuroinflammatory processes. These compounds displayed subnanomolar affinity for TSPO and were confirmed as potential in vivo PET radiotracers through brain uptake studies in a rodent model of neuroinflammation (Damont et al., 2015).
Mechanism of Action
Future Directions
The future directions in the research of pyrazolopyrimidines involve the development of new pyrimidines as anti-inflammatory agents . Detailed structure-activity relationship (SAR) analysis provides clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity .
properties
IUPAC Name |
6-[(3-fluorophenyl)methyl]-5,7-dimethyl-3-thiophen-2-ylpyrazolo[1,5-a]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16FN3S/c1-12-16(10-14-5-3-6-15(20)9-14)13(2)23-19(22-12)17(11-21-23)18-7-4-8-24-18/h3-9,11H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJZIMWOGDXVAOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC2=C(C=NN12)C3=CC=CS3)C)CC4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16FN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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